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Compound of Interest

Compound Name: NCC007

Cat. No.: B609492 Get Quote

This guide provides a comparative analysis of the cross-reactivity of "Compound X" with other

kinases.

Kinase Cross-Reactivity Data
The following table summarizes the inhibitory activity of Compound X against a selection of

kinases.

Kinase Target IC50 (nM) % Inhibition @ 1µM

Primary Target A 15 98%

Kinase B 250 85%

Kinase C 800 60%

Kinase D >10,000 <10%

Kinase E >10,000 <10%

Experimental Protocols
Kinase Inhibition Assay:

The inhibitory activity of Compound X was assessed using a LanthaScreen™ Eu Kinase

Binding Assay. The assay was performed in a 384-well plate format. Kinases, a fluorescently
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labeled ATP-competitive tracer, and Compound X were incubated in the assay buffer. The

binding of the tracer to the kinase was detected by time-resolved fluorescence resonance

energy transfer (TR-FRET). The IC50 values were calculated from the dose-response curves

using a four-parameter logistic model.
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Caption: Experimental workflow for determining kinase inhibition using a TR-FRET-based

binding assay.
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Caption: Simplified signaling pathways affected by the on-target and off-target activities of

Compound X.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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